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Compound of Interest

Compound Name: Homoanatoxin

Cat. No.: B127484

For researchers and drug development professionals engaged in the study of cyanotoxins, the

specificity of analytical methods is paramount. This guide provides a detailed comparison of the
cross-reactivity of anatoxin-a antibodies with its structural analog, homoanatoxin-a, supported
by experimental data from both commercially available kits and academic research.

Anatoxin-a (ATX) and homoanatoxin-a (HTX) are potent neurotoxins produced by various
species of cyanobacteria. Structurally, they are very similar, with both possessing a bicyclic
secondary amine structure. The key difference lies in the side chain at the C2 position:
anatoxin-a has an acetyl group, while homoanatoxin-a has a propionyl group, resulting from
the incorporation of a propionate instead of an acetate unit during biosynthesis. This subtle
structural difference is the basis for the observed cross-reactivity of antibodies developed
against anatoxin-a.

Quantitative Comparison of Cross-Reactivity

The cross-reactivity of anatoxin-a antibodies with homoanatoxin-a has been quantified in
several immunoassays. The data below is summarized from a commercial ELISA kit and a
recent research publication.
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Antibody Cross-
Analyte IC50 (ng/mL) . Reference
Source/Assay Reactivity (%)
Abraxis
Anatoxin-a (+)Anatoxin-a ~1.38 100% [1]
ELISA Kit
) Not explicitly
Homoanatoxin-a 124.8% [1]
stated
) Not explicitly
(-)Anatoxin-a 0.3% [1]
stated
Cevallos-Cedefio ] 0.69 (direct
(+)Anatoxin-a 100% [2][3]
et al. (2022) CELISA)
(+)Homoanatoxin  Not explicitly
~150% [2]
-a stated
) Not explicitly o
(-)Anatoxin-a Not significant [2][3]
stated
(-)Homoanatoxin ~ Not explicitly o
Not significant [2][3]
-a stated

Cross-reactivity is calculated as (IC50 of anatoxin-a / IC50 of homoanatoxin-a) x 100.

Structural Basis for Cross-Reactivity

The high degree of cross-reactivity is a direct consequence of the structural similarity between
anatoxin-a and homoanatoxin-a. The primary epitope recognized by the antibodies is likely
the core bicyclic amine structure, which is identical in both molecules. The minor difference in
the length of the alkyl side chain (a single methylene group) does not significantly hinder the
binding of the antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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